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Compound of Interest

Compound Name: Flurtamone

Cat. No.: B1673484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and handling of Flurtamone stock solutions for various experimental purposes. Adherence to

these guidelines is crucial for ensuring the accuracy, reproducibility, and reliability of

experimental results.

Physicochemical Properties of Flurtamone
A thorough understanding of Flurtamone's physicochemical properties is essential for its

proper handling and use in experiments.
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Property Value Source

Molecular Formula C₁₈H₁₄F₃NO₂ [1][2][3]

Molecular Weight 333.30 g/mol [1][2]

Appearance White to off-white solid [2]

Melting Point 152.5°C [3]

Solubility
DMSO: ≥ 125 mg/mL (≥

375.04 mM)
[2]

Acetonitrile [4]

Ethyl acetate [5]

Aqueous Solubility Moderate [6]

Experimental Protocols
2.1. Preparation of a 10 mM Flurtamone Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Flurtamone in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

Flurtamone powder (purity ≥ 98%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Calculate the required mass of Flurtamone:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 333.30 g/mol x 1000 mg/g = 3.333 mg

Weighing Flurtamone:

Accurately weigh out 3.333 mg of Flurtamone powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the Flurtamone
powder.

Cap the tube securely and vortex thoroughly until the compound is completely dissolved.

Gentle warming in a water bath (up to 37°C) may aid dissolution if necessary. Visually

inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 20-100 µL) in sterile microcentrifuge tubes.[2]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2] Protect from light.[2]

2.2. Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium or buffer.
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Important Considerations:

DMSO Toxicity: Be aware that high concentrations of DMSO can be toxic to cells. It is

recommended to keep the final concentration of DMSO in the experimental medium below

0.5%, and ideally below 0.1%.

Solubility in Aqueous Solutions: Flurtamone has moderate aqueous solubility.[6] When

diluting the DMSO stock solution into aqueous buffers or media, ensure thorough mixing to

prevent precipitation. It is advisable to prepare intermediate dilutions if a high final

concentration is required.

Stability: Flurtamone has been shown to be stable for up to 18 months in certain

commodities.[7][8][9] However, the stability of working solutions in aqueous media over

extended periods should be experimentally determined if necessary.

Mandatory Visualizations
3.1. Experimental Workflow for Stock Solution Preparation
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Workflow for Flurtamone Stock Solution Preparation
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Caption: Workflow for preparing Flurtamone stock solution.
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3.2. Signaling Pathway Inhibition by Flurtamone

Flurtamone acts as a herbicide by inhibiting carotenoid biosynthesis.[6] Specifically, it targets

the enzyme phytoene desaturase (PDS), a key enzyme in this pathway.[10]

Mechanism of Action of Flurtamone
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Caption: Flurtamone inhibits the carotenoid biosynthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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